Cas no 1196152-28-9 ([2-(trifluoromethyl)pyridin-4-yl]methanesulfonyl chloride)

• Product Name: [2-(trifluoromethyl)pyridin-4-yl]methanesulfonyl chloride
• CAS No: 1196152-28-9
• MF: C₇H₅ClF₃NO₂S
• MW: 259.633310079575
• CID: 2616504
• PubChem ID: 72212619
• Update Time: 2025-04-21

[2-(trifluoromethyl)pyridin-4-yl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [2-(trifluoromethyl)pyridin-4-yl]methanesulfonyl chloride
• (2-(TRIFLUOROMETHYL)PYRIDIN-4-YL)METHANESULFONYL CHLORIDE
• AB69828
• 1196152-28-9

• Inchi： 1S/C7H5ClF3NO2S/c8-15(13,14)4-5-1-2-12-6(3-5)7(9,10)11/h1-3H,4H2
• InChI Key： VPXBDXHXJVZAPH-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CN=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 258.9681618Da
• Monoisotopic Mass: 258.9681618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų